Cas no 2381503-27-9 ((7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester)

• Product Name: (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester
• CAS No: 2381503-27-9
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 6644636
• Update Time: 2025-07-12

(7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester
• 5-Azaspiro[2.4]heptane-5,7-dicarboxylic acid, 5-(9H-fluoren-9-ylmethyl) ester, (7R)-

• Inchi： 1S/C22H21NO4/c24-20(25)19-11-23(13-22(19)9-10-22)21(26)27-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,24,25)/t19-/m1/s1
• InChI Key： DCZSWDJOGUHIQB-LJQANCHMSA-N
• SMILES： C([C@H]1CN(CC21CC2)C(=O)OCC1C2=CC=CC=C2C2=CC=CC=C12)(=O)O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 579.5±43.0 °C(predicted)
• pka: 4.48±0.20(predicted)

Additional information on (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester

Recent Advances in the Study of (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester (CAS: 2381503-27-9)

The compound (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester (CAS: 2381503-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic derivative, characterized by its aza-spiro[2.4]heptane core, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic pathways and optimization of (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester, highlighting its utility in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethyl (Fmoc) protecting group in this compound facilitates its use in peptide coupling reactions, enabling the construction of complex peptidomimetics with enhanced stability and bioavailability. Researchers have reported improved yields and purity in the synthesis of this compound, leveraging advanced chromatographic techniques and catalytic methods.

In addition to its synthetic applications, (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester has shown promise in drug discovery programs targeting neurological disorders. Preliminary in vitro studies indicate its potential as a scaffold for designing gamma-aminobutyric acid (GABA) receptor modulators, which are critical in treating conditions such as epilepsy and anxiety. The spirocyclic structure of this compound is believed to confer conformational rigidity, enhancing its binding affinity to target proteins.

Further investigations into the pharmacokinetic properties of (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester have revealed favorable metabolic stability and low cytotoxicity, making it a candidate for further preclinical development. Collaborative efforts between academic and industrial research groups are underway to explore its applications in targeted drug delivery systems, particularly for crossing the blood-brain barrier (BBB).

In conclusion, (7R)-5-Aza-spiro[2.4]heptane-5,7-dicarboxylic acid 5-(9H-fluoren-9-ylmethyl) ester (CAS: 2381503-27-9) represents a promising chemical entity with multifaceted applications in medicinal chemistry. Ongoing research aims to elucidate its full therapeutic potential and optimize its synthetic accessibility for large-scale production. The integration of this compound into drug development pipelines underscores its significance in advancing chemical biology and pharmaceutical sciences.